Cas no 1256346-27-6 (3-Benzyloxy-4-chloro-2-fluorophenylboronic acid)

• Product Name: 3-Benzyloxy-4-chloro-2-fluorophenylboronic acid
• CAS No: 1256346-27-6
• MF: C₁₃H₁₁BClFO₃
• MW: 280.487046480179
• MDL: MFCD17015743
• CID: 828181
• Update Time: 2026-04-29

3-Benzyloxy-4-chloro-2-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(Benzyloxy)-4-chloro-2-fluorophenyl)boronic acid
• 3-BENZYLOXY-4-CHLORO-2-FLUOROPHENYLBORONIC ACID
• X1866
• 3-Benzyloxy-4-chloro-2-fluorophenylboronic acid

• MDL： MFCD17015743

Computed Properties

• Exact Mass: 280.04700

Experimental Properties

• PSA: 49.69000
• LogP: 1.73790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Benzyloxy-4-chloro-2-fluorophenylboronic acid

Research Briefing on 3-Benzyloxy-4-chloro-2-fluorophenylboronic acid (CAS: 1256346-27-6): Recent Advances and Applications

3-Benzyloxy-4-chloro-2-fluorophenylboronic acid (CAS: 1256346-27-6) is a boronic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in Suzuki-Miyaura cross-coupling reactions and as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases. This briefing provides an overview of the latest research findings and applications related to this compound.

The compound's unique structural features, including the benzyloxy and chloro-fluoro substitutions, make it a valuable building block for the synthesis of complex molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of novel tyrosine kinase inhibitors, which showed promising activity against resistant forms of cancer. The researchers utilized 3-Benzyloxy-4-chloro-2-fluorophenylboronic acid as a key intermediate in a multi-step synthesis, achieving high yields and excellent purity, underscoring its reliability in pharmaceutical manufacturing.

In addition to its role in drug synthesis, recent investigations have explored the compound's potential in bioconjugation and proteomics. A 2024 study in ACS Chemical Biology reported the use of 3-Benzyloxy-4-chloro-2-fluorophenylboronic acid in the development of boronic acid-based probes for detecting and quantifying specific proteins in complex biological samples. The study highlighted the compound's high affinity for diol-containing molecules, making it a valuable tool for glycoprotein analysis and biomarker discovery.

Another area of interest is the compound's application in materials science. A recent publication in Advanced Materials (2024) described its incorporation into polymeric materials for targeted drug delivery systems. The boronic acid moiety facilitated the formation of dynamic covalent bonds with diol-functionalized carriers, enabling pH-responsive release of therapeutic agents. This innovation holds promise for improving the efficacy and specificity of drug delivery in cancer treatment.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 3-Benzyloxy-4-chloro-2-fluorophenylboronic acid. A 2023 review in Organic Process Research & Development discussed optimization strategies for its production, emphasizing the need for cost-effective and environmentally friendly methods. Advances in catalytic systems and solvent selection were identified as key factors in improving yield and reducing waste.

In conclusion, 3-Benzyloxy-4-chloro-2-fluorophenylboronic acid (CAS: 1256346-27-6) continues to be a compound of significant interest in chemical biology and medicinal chemistry. Its diverse applications in drug synthesis, bioconjugation, and materials science underscore its versatility and potential for future innovations. Ongoing research aims to address synthesis challenges and expand its utility in therapeutic and diagnostic applications.